3,4-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzamide
• InChI: InChI=1S/C21H24N2O2/c1-4-11-23-19-9-8-18(13-16(19)7-10-20(23)24)22-21(25)17-6-5-14(2)15(3)12-17/h5-6,8-9,12-13H,4,7,10-11H2,1-3H3,(H,22,25)
• InChI Key: ZWNZZYIXWXJAOU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

The compound “3,4-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common functional group in pharmaceutical compounds. It also contains a tetrahydroquinoline group, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The tetrahydroquinoline ring could potentially exist in different conformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors like its exact molecular structure, the presence of functional groups, and the conditions under which it’s stored or used.

Scientific Research Applications

3,4-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide has been studied as a potential therapeutic agent for a variety of diseases, including cancer and neurodegenerative diseases. It has also been used as a tool in drug discovery and development, as it can be used to identify novel therapeutic agents and to understand the mechanism of action of existing drugs. Additionally, this compound has been used in research to study biochemical and physiological processes, such as the regulation of gene expression and the role of certain proteins in cellular processes.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide has not been fully elucidated, but it is believed to involve the binding of this compound to certain proteins in the cell. This binding may then lead to changes in the activity of these proteins, which in turn can lead to changes in gene expression or other cellular processes. Additionally, this compound may interact with other molecules in the cell, such as enzymes, to further regulate their activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to increase the expression of certain genes, including those involved in cancer and neurodegenerative diseases. Additionally, this compound has been shown to modulate the activity of certain proteins, such as those involved in inflammation and cell death. Finally, this compound has been shown to affect the activity of certain enzymes, such as those involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

3,4-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide has several advantages for use in lab experiments. First, it is relatively easy to synthesize and is soluble in both water and organic solvents. Additionally, it is relatively inexpensive and is stable at room temperature. Finally, it is non-toxic and can be used in a variety of cell types. However, there are some limitations to using this compound in lab experiments. For example, it may not be suitable for use in some cell types, such as primary cells, due to its low solubility. Additionally, it may not be suitable for use in high-throughput experiments, due to its low solubility and slow reaction rates.

Future Directions

There are a number of potential future directions for the use of 3,4-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide. For example, it could be further studied as a potential therapeutic agent for a variety of diseases, such as cancer and neurodegenerative diseases. Additionally, it could be further studied as a tool for drug discovery and development, as well as for understanding biochemical and physiological processes. Finally, it could be studied as a potential tool for manipulating gene expression, as well as for modulating the activity of certain proteins and enzymes.

Synthesis Methods

3,4-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide can be synthesized by a variety of methods, including the condensation of 2-oxo-1-propyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid with dimethylbenzamide. This method involves the reaction of the two compounds in a solvent at a temperature of around 150°C, followed by the addition of an acid catalyst. The resulting product is a white crystalline solid that is soluble in water and organic solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. These properties are typically determined through experimental testing.